2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H13FINO2/c1-21-16-9-11(8-15(19)17(16)22-2)7-13(10-20)12-3-5-14(18)6-4-12/h3-9H,1-2H3/b13-7-
• InChI Key: VSDFPHVXZFAYRT-QPEQYQDCSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C2=CC=C(C=C2)F)I)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)F)I)OC
• Molecular Formula: C17H13FINO2
• Molecular Weight: 409.19 g/mol

Description

2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)acrylonitrile, also known as FIDAM, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. FIDAM is a derivative of the phenethylamine family, and its chemical structure is similar to other compounds that have been studied for their psychoactive properties.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)acrylonitrile involves its interaction with the dopamine D3 receptor, which is a subtype of the dopamine receptor that is primarily expressed in the mesolimbic pathway of the brain. This compound acts as a competitive antagonist at the D3 receptor, which leads to a decrease in the activity of dopamine in this pathway. This effect is thought to underlie the antipsychotic properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including a decrease in the release of dopamine in the mesolimbic pathway, which is associated with the regulation of mood, motivation, and reward. This compound has also been shown to have an inhibitory effect on the activity of the prefrontal cortex, which is involved in executive functions such as decision-making, planning, and working memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)acrylonitrile in lab experiments is its high selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of this compound is its relatively low potency compared to other dopamine D3 receptor antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)acrylonitrile, including the development of more potent and selective dopamine D3 receptor antagonists based on its chemical structure. This compound may also be used as a tool to study the role of the dopamine D3 receptor in various neurological disorders, as well as in the development of new treatments for these disorders. Additionally, this compound may be used in conjunction with other compounds to investigate the interactions between dopamine receptors and other neurotransmitter systems in the brain.

Scientific Research Applications

2-(4-fluorophenyl)-3-(3-iodo-4,5-dimethoxyphenyl)acrylonitrile has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to exhibit potent activity as a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the development of new antipsychotic drugs.